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Compound of Interest

Compound Name: Mordant red 19

Cat. No.: B1208130

An In-depth Technical Guide to the Discovery and History of Mordant Red 19
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the mordant dye C.l. Mordant
Red 19. It details the dye's history, chemical properties, synthesis, and application
methodologies.

Introduction and History

Mordant Red 19 (C.l. 18735) is a synthetic azo dye that emerged in the early 20th century.[1]
Unlike ancient natural dyes such as Alizarin, which were used for millennia, Mordant Red 19 is
a product of modern industrial chemistry. As an azo dye, its structure is characterized by the
presence of a nitrogen-nitrogen double bond (N=N), which forms the chromophore.

Its primary application is in the dyeing of textiles, particularly protein fibers like wool. It is a
mordant dye, meaning it requires a substance (a mordant), typically a metal salt, to bind the
dye to the fabric.[2][3] The mordant forms a coordination complex with the dye molecule and
attaches to the fiber, enhancing the fastness and influencing the final color of the dyed material.
[3] Chromium salts are commonly used as mordants with this dye.[2]

Chemical and Physical Properties

Mordant Red 19 is an organic compound with the chemical formula C16H13CIN4OsS.[2] It is
typically supplied as its sodium salt (C16H12CIN4aNaOsS).[4]
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Quantitative Data Summary

The key chemical and physical properties of Mordant Red 19 are summarized in the tables

below.

Table 1: Chemical Identifiers and Properties

Property Value Reference(s)
5-Chloro-2-hydroxy-3-(3-
methyl-5-oxo-1-phenyl-4,5-

IUPAC Name [2]

dihydro-1H-pyrazol-4-ylazo)-
benzenesulfonic acid

Common Name

Mordant Red 19

[2]

C.l. Name

C.l. Mordant Red 19, 18735

[4]

Other Names

Superchrome Red G,
Metachrome Red 5G, Chrome
Red 3G

[2]

CAS Number

25746-81-0; 1934-24-3

(sodium salt)

[2]

Chemical Formula

C16H13CIN4OsS

[2]

408.81 g-mol~* (Acid form);

Molar Mass ) [2][4]
430.80 g-:mol~* (Sodium salt)

Appearance Red powder [5]

Absorbance Peak (Amax) 196 nm [5]

Table 2: Colorimetric Data
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Color Space Values Reference(s)
HEX Triplet #AEOCO00 [2][6][7]
RGB 174,12, 0 [21[7]
CMYK 0, 93.1, 100, 31.8 [7]
HSV 4°,100%, 68% [2][6]
Table 3: Solubility and Behavior in Solvents
Solvent Solubility / Behavior Reference(s)
Water Soluble (orange-red solution) [4]
Ethanol Soluble (brownish-light )
orange)
Acetone Soluble [4]
Cellosolve Soluble [4]
Other Organic Solvents Insoluble [4]
Concentrated HaSOs YeIIow-orange., p.recipitates )
yellow upon dilution
Concentrated HNOs Shallow olive-brown solution [4]
10% NaOH Solution Turns yellow-orange [4]

Table 4: Fastness Properties on Wool
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Property ISO Rating AATCC Rating Reference(s)
Light Fastness 6 6 [4]
Washing (Soaping) 4-5 5 [4]
Perspiration Fastness  4-5 5 [4]
Water Fastness 4-5 [4]
Fulling (Alkali) 4 [4]
Fulling (Acid) 5 [4]
Ironing 3 5 [4]

Experimental Protocols

Synthesis of Mordant Red 19

The industrial manufacturing process for Mordant Red 19 involves a two-step diazotization and

coupling reaction.[4][8]

Step 1: Diazotization of 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid

(e.g., hydrochloric acid).

Cool the solution to 0-5 °C in an ice bath.

ensure the stability of the salt.

Step 2: Azo Coupling

Prepare a solution of 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid in an acidic medium

Slowly add a solution of sodium nitrite (NaNO2) to the cooled solution with constant stirring.

The reaction produces a diazonium salt intermediate. Maintain the low temperature to

» Prepare a separate alkaline solution of the coupling agent, 3-Methyl-1-phenyl-1H-pyrazol-

5(4H)-one.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
https://www.benchchem.com/product/b1208130?utm_src=pdf-body
https://www.benchchem.com/product/b1208130?utm_src=pdf-body
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
https://www.dyestuffscn.com/dyestuff/mordant-dyes/c-i-mordant-red-19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Slowly add the previously prepared cold diazonium salt solution to the coupling agent
solution.

e Maintain the temperature and pH of the reaction mixture to facilitate the electrophilic
substitution reaction.

e The azo coupling reaction occurs, forming the Mordant Red 19 dye.

e The resulting dye precipitates from the solution and can be isolated by filtration, followed by
washing and drying.

Step 1: Diazotization

NaNO:z + HCI l
0-5°C Diazonium Salt
Intermediate )
- - ,[ }
[ 3-Amino-5-chloro-2- ] Alkaline
h

. . Conditions
ydroxybenzenesulfonic acid

J

Step 2: Azo Coupling

3-Methyl-1-phenyl-1H-
e
[ pyrazol-5(4H)-one Mordant Red 19

Click to download full resolution via product page
Synthesis pathway for Mordant Red 19.

Application Protocol: Mordant Dyeing of Wool

This protocol outlines a general procedure for dyeing wool fibers with Mordant Red 19 using a
chromium mordant.

Materials:

e Wool yarn or fabric
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e Mordant Red 19 dye

e Potassium dichromate (mordant)

» Acetic acid or sulfuric acid (for pH control)

e Sodium carbonate (for scouring)

» Non-ionic detergent

e Deionized or distilled water

o Stainless steel dye bath and heating equipment
e Glass stirring rods

e Personal Protective Equipment (gloves, goggles, lab coat)
Procedure:

e Scouring (Cleaning the Fiber):

o Wash the wool in a solution of 0.5 g/L sodium carbonate and 1 g/L non-ionic detergent at
40-50°C for 30 minutes to remove impurities.

o Rinse thoroughly with warm water, then cold water, until the water runs clear.
e Mordanting:

o Prepare a mordant bath with a liquor ratio of 40:1 (40 mL of water for every 1 g of wool).

[¢]

Dissolve potassium dichromate (3% on weight of fiber, owf) in the water.

Enter the wet, scoured wool into the mordant bath.

[¢]

[e]

Slowly raise the temperature to boiling (100°C) over 45-60 minutes.

o

Hold at boiling for 60 minutes, stirring gently to ensure even mordanting.
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o Allow the bath to cool slowly, then remove the wool and rinse thoroughly.
e Dyeing:
o Prepare a new dye bath with a 40:1 liquor ratio.

o Dissolve the required amount of Mordant Red 19 dye (e.g., 2% owf) in a small amount of
hot water and add it to the dye bath.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

o Enter the wet, mordanted wool into the dye bath at approximately 40°C.
o Raise the temperature to boiling over 45-60 minutes.

o Maintain at boiling for 60-90 minutes, stirring gently.

o Allow the bath to cool gradually.

e Rinsing and Finishing:

[¢]

Remove the dyed wool from the exhausted dye bath.

[e]

Rinse with warm water, followed by cold water, until no more color bleeds from the fiber.

o

A final wash with a neutral detergent can be performed to remove any unfixed dye.

[¢]

Squeeze out excess water and allow the wool to air dry away from direct sunlight.
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!

4. Rinsing
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v

Final Wash
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End:
Dyed Wool Fiber

Click to download full resolution via product page

Experimental workflow for mordant dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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